Cas no 1702003-07-3 (1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)-2-methylpropan-1-one)

• Product name: 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)-2-methylpropan-1-one
• CAS No: 1702003-07-3
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 5740944
• PubChem ID: 108127976

1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1276562
• 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)-2-methylpropan-1-one
• 1702003-07-3
• 1-Propanone, 1-(3-bromo-5-chloro-6-fluoro-2-hydroxyphenyl)-2-methyl-

• Inchi： 1S/C10H9BrClFO2/c1-4(2)9(14)7-8(13)6(12)3-5(11)10(7)15/h3-4,15H,1-2H3
• InChI Key： JVKMACNSDLTLOM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1O)C(C(C)C)=O)F)Cl

Computed Properties

• Exact Mass: 293.94585g/mol
• Monoisotopic Mass: 293.94585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 322.0±42.0 °C(Predicted)
• pka: 5.14±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones